Cas no 2417649-44-4 (Tuvonralimab)

• Product Name: Tuvonralimab
• CAS No: 2417649-44-4
• CID: 5519180
• Update Time: 2025-07-09

Tuvonralimab Chemical and Physical Properties

Names and Identifiers

• Tuvonralimab

Additional information on Tuvonralimab

Exploring Tuvonralimab (CAS No. 2417649-44-4): A Breakthrough in Targeted Immunotherapy

In the rapidly evolving field of immunotherapy, Tuvonralimab (CAS No. 2417649-44-4) has emerged as a promising monoclonal antibody with potential applications in oncology and autoimmune diseases. This article delves into the molecular characteristics, mechanism of action, and clinical relevance of this innovative compound, while addressing common questions from researchers and healthcare professionals.

The Tuvonralimab molecule, identified by its unique CAS registry number 2417649-44-4, represents a significant advancement in precision medicine. As patients and clinicians increasingly search for "targeted cancer therapies with fewer side effects" or "new autoimmune disease treatments 2023," this antibody offers a compelling avenue for therapeutic development. Its design specifically addresses the growing demand for personalized medicine approaches in complex conditions.

From a structural perspective, Tuvonralimab exhibits high binding affinity to its target antigen, a feature that has generated substantial interest in pharmaceutical circles. Researchers investigating "next-generation antibody engineering" or "biologic drug stability" will find the compound's Fc region modifications particularly noteworthy. These modifications enhance serum half-life while maintaining favorable pharmacokinetic properties - key considerations for both efficacy and patient convenience.

Clinical trials involving Tuvonralimab (referenced by its CAS 2417649-44-4) have shown encouraging results in early-phase studies, particularly in indications where current treatments show limited efficacy. This aligns with frequent patient queries about "alternative treatments for resistant cancers" and "breakthrough therapies for rare diseases." The antibody's unique mechanism, which modulates immune cell activity without causing broad immunosuppression, addresses a critical need in the "cancer immunotherapy" landscape.

Manufacturing and formulation aspects of Tuvonralimab also merit discussion, especially for professionals searching for "large-scale antibody production" techniques. The compound's stability profile (associated with CAS 2417649-44-4) allows for flexible storage conditions, reducing logistical challenges in global distribution - a practical advantage in today's interconnected pharmaceutical supply chains.

As the scientific community continues to explore combination therapies, Tuvonralimab presents intriguing possibilities. Recent conference presentations have highlighted its potential synergy with checkpoint inhibitors, responding to the frequent "immunotherapy combinations" searches from oncologists. The 2417649-44-4 compound's safety profile in these combinations remains an active area of investigation, with preliminary data suggesting manageable toxicity.

For researchers examining "biomarker identification for treatment response," Tuvonralimab offers a compelling case study. The development program has identified several predictive biomarkers that could enable more precise patient selection - a crucial factor in the era of value-based healthcare. This aligns with growing interest in "companion diagnostics for biologics" across the industry.

The intellectual property landscape surrounding Tuvonralimab (CAS No. 2417649-44-4) also attracts attention from patent professionals and business developers. With searches for "antibody patent expiration dates" increasing, the compound's protection status and potential for biosimilar development represent important commercial considerations in the biopharmaceutical sector.

From a patient accessibility perspective, the development of Tuvonralimab addresses frequent queries about "affordable biologic medications." The manufacturer's commitment to tiered pricing models and participation in global access programs reflects the growing emphasis on equitable distribution of innovative therapies - a topic generating substantial discussion at recent medical congresses.

Looking ahead, the scientific narrative around Tuvonralimab (identified by CAS 2417649-44-4) continues to evolve. Ongoing research explores its potential in additional indications beyond initial targets, responding to clinician interest in "drug repurposing opportunities." The compound's modular design also makes it a candidate for future "bispecific antibody development" - another hot topic in biopharmaceutical research circles.

In conclusion, Tuvonralimab represents a significant milestone in antibody therapeutics, with its unique CAS registry number 2417649-44-4 becoming increasingly recognized in scientific literature. As the medical community seeks answers to "innovative treatment options" and "precision medicine advances," this molecule stands poised to make substantial contributions across multiple therapeutic areas, embodying the promise of next-generation biologic medicines.